Cas no 2229563-37-3 (tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate
• CAS No: 2229563-37-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5935188
• PubChem ID: 165752708
• Update Time: 2025-06-08

tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate
• EN300-1887926
• 2229563-37-3

• Inchi： 1S/C11H22N2O2/c1-8(2)6-9(7-12)13-10(14)15-11(3,4)5/h9H,1,6-7,12H2,2-5H3,(H,13,14)
• InChI Key： LKSYDAUYCOZNBX-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC(=C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate

Introduction to tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate (CAS No. 2229563-37-3)

tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate (CAS No. 2229563-37-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino alcohol, plays a crucial role in the synthesis of various bioactive molecules and drug candidates. Its unique structural features and chemical properties make it an essential building block in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate consists of a tert-butyl carbamate group attached to an amino alcohol moiety with a double bond at the C4 position. This configuration imparts specific reactivity and stability characteristics, making it suitable for a wide range of synthetic transformations. The tert-butyl carbamate group serves as a protecting group for the amino functionality, allowing for selective manipulation of other functional groups during multi-step syntheses.

In recent years, significant advancements have been made in understanding the biological activities and potential applications of compounds like tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate. One notable area of research is its use as an intermediate in the synthesis of protease inhibitors. Protease inhibitors are a class of antiviral drugs that are particularly effective against HIV and hepatitis C virus (HCV). The ability to efficiently synthesize these inhibitors relies on the availability of robust and versatile intermediates, such as tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate.

Another important application of this compound is in the development of small molecule modulators for various biological targets. Small molecule modulators are crucial for understanding protein function and for the discovery of new therapeutic agents. For instance, researchers have utilized tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate to synthesize compounds that target specific enzymes involved in cancer progression, such as kinases and phosphatases. These modulators can provide valuable insights into disease mechanisms and serve as lead compounds for drug development.

The synthesis of tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate typically involves several steps, including the formation of the amino alcohol intermediate and subsequent protection with tert-butyl carbamate. Recent studies have focused on optimizing these synthetic routes to improve yield, purity, and scalability. One approach involves the use of transition metal-catalyzed reactions to facilitate the formation of the double bond and ensure high stereoselectivity. These advancements have not only enhanced the efficiency of the synthesis but also expanded the scope for exploring new derivatives with enhanced biological activities.

In addition to its role in drug discovery, tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate has also found applications in chemical biology research. Chemical biology is an interdisciplinary field that combines principles from chemistry, biology, and pharmacology to study biological systems at the molecular level. Researchers have used this compound to develop probes for studying protein-protein interactions and post-translational modifications. These probes can help elucidate complex biological processes and identify potential targets for therapeutic intervention.

The safety profile of tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate is another critical aspect that has been extensively studied. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas or fume hoods.

In conclusion, tert-butyl N-(1-amino-4-methylpent-4-en-2-yl)carbamate (CAS No. 2229563-37-3) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique chemical properties and versatile reactivity make it an essential tool for advancing our understanding of biological systems and developing new therapeutic agents. As research continues to evolve, this compound is likely to play an increasingly important role in driving innovation in these fields.